Cas no 1351623-46-5 (2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide)
2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide
- 2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
- 2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-sulfamoylphenyl)acetamide
- AKOS024540086
- 1351623-46-5
- VU0537772-1
- F6225-0130
- 2-[1,3-benzothiazol-2-yl(methyl)amino]-N-(4-sulfamoylphenyl)acetamide
-
- Inchi: 1S/C16H16N4O3S2/c1-20(16-19-13-4-2-3-5-14(13)24-16)10-15(21)18-11-6-8-12(9-7-11)25(17,22)23/h2-9H,10H2,1H3,(H,18,21)(H2,17,22,23)
- InChI Key: AGRVLQSCGHDNEH-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1N(C)CC(NC1C=CC(=CC=1)S(N)(=O)=O)=O
Computed Properties
- Exact Mass: 376.06638273g/mol
- Monoisotopic Mass: 376.06638273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 142Ų
2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6225-0130-2μmol |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-5μmol |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-10μmol |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-20μmol |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-1mg |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-2mg |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-3mg |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-4mg |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-5mg |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6225-0130-10mg |
2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-sulfamoylphenyl)acetamide |
1351623-46-5 | 10mg |
$79.0 | 2023-09-09 |
2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide
Recent Advances in the Study of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide (CAS: 1351623-46-5)
The compound 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide (CAS: 1351623-46-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the unique structural features of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide, which combines a benzothiazole moiety with a sulfamoylphenyl group. This combination is believed to contribute to its promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, with a particular emphasis on green chemistry approaches to minimize environmental impact.
In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific biological pathways. For instance, it has shown potent inhibitory effects on certain enzymes involved in inflammatory responses, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its antimicrobial activity against resistant bacterial strains has been documented, suggesting its utility in addressing the growing challenge of antibiotic resistance.
Further investigations into the mechanism of action of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide have revealed its ability to modulate key cellular signaling pathways. These findings have been supported by molecular docking studies, which indicate strong binding affinities to target proteins. Such insights are crucial for the rational design of derivatives with enhanced potency and selectivity.
Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into therapeutic applications.
In conclusion, 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide represents a promising scaffold for drug development. Continued research into its pharmacological properties and optimization of its chemical structure will be critical for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.
1351623-46-5 (2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-sulfamoylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)